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Compound of Interest

Compound Name: (+)-Norcisapride

Cat. No.: B1209443 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling of (+)-Norcisapride, a metabolite of Cisapride. The

following procedural guidance is based on the safety protocols for Cisapride, as a specific

Safety Data Sheet (SDS) for (+)-Norcisapride is not readily available. It is presumed that the

metabolite shares similar hazard characteristics with the parent compound.

Hazard Assessment
(+)-Norcisapride is the principal metabolite of Cisapride.[1] Safety data for Cisapride indicates

that it can cause serious eye damage.[2][3][4][5][6] The toxicological properties of (+)-
Norcisapride have not been thoroughly investigated, and therefore, it should be handled with

care, assuming it may present similar hazards.[2]

Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and planned procedures is necessary to

determine the appropriate PPE.[7][8] The following table summarizes the recommended PPE

for handling (+)-Norcisapride, based on guidelines for Cisapride and general laboratory safety

protocols.
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Body Part
Personal Protective

Equipment

Specifications and Use

Cases

Eyes/Face
Safety Glasses with Side

Shields

Minimum requirement for all

laboratory work involving

hazardous materials. Must be

ANSI Z87.1 compliant.[7][9]

Chemical Splash Goggles

Required when there is a

splash hazard, particularly

when working with solutions of

the compound.[9]

Face Shield

To be worn in addition to safety

glasses or goggles when

pouring large volumes or when

a significant splash hazard is

present.[2][7][9]

Hands Chemical-Resistant Gloves

Nitrile gloves are a common

choice, but glove selection

should be based on the

specific solvent being used.

Avoid latex gloves due to poor

chemical protection and

potential for allergies.[7][10]

For unknown toxicity, consider

double gloving or using a more

resistant glove type.[7][9]

Gloves must be inspected

before use and disposed of

properly after handling the

compound.[2]

Body Laboratory Coat

A flame-resistant lab coat is

recommended for all research

laboratory activities.[9] It

should be fully buttoned to

provide maximum coverage.
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Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if working

in an area with insufficient

ventilation, if dust formation is

likely, or if exposure limits are

exceeded.[3][6]

Feet Closed-Toe Shoes

Required in all laboratory

settings to protect from spills

and falling objects.[8][9]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Conduct a pre-work hazard assessment for the specific procedures to be performed.[11]

Ensure all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust formation.[2][3]

Handling:

Wear the appropriate PPE as outlined in the table above.

Avoid direct contact with the skin, eyes, and clothing.[3][6]

Avoid inhalation of dust or aerosols.[2]

When weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

In Case of Exposure:
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Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[2][4][5][6]

Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin

irritation persists, seek medical attention.[6]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[6]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[6]

Disposal Plan
Waste Collection:

Collect waste (+)-Norcisapride and any contaminated materials (e.g., gloves, weighing

paper) in a suitable, closed, and clearly labeled container.[2][6]

Disposal Method:

Dispose of the chemical waste in accordance with all applicable federal, state, and local

environmental regulations. Do not let the product enter drains.[2][3]

For controlled substances, disposal may require a DEA-registered reverse distributor.[12]

While (+)-Norcisapride itself is not explicitly listed as a controlled substance, its parent

compound, Cisapride, was withdrawn from the market in many countries due to safety

concerns, so cautious disposal is warranted.[13][14]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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